Cas no 2757955-16-9 (4-(Chloromethyl)-2-acetamidopyrimidine-5-carboxylic acid)

• Product Name: 4-(Chloromethyl)-2-acetamidopyrimidine-5-carboxylic acid
• CAS No: 2757955-16-9
• MF: C₈H₈ClN₃O₃
• MW: 229.620420455933
• CID: 6263020
• PubChem ID: 165756307
• Update Time: 2025-05-23

4-(Chloromethyl)-2-acetamidopyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101041
• 4-(chloromethyl)-2-acetamidopyrimidine-5-carboxylic acid
• 2757955-16-9
• 4-(Chloromethyl)-2-acetamidopyrimidine-5-carboxylic acid

• Inchi： 1S/C8H8ClN3O3/c1-4(13)11-8-10-3-5(7(14)15)6(2-9)12-8/h3H,2H2,1H3,(H,14,15)(H,10,11,12,13)
• InChI Key： PUFDKJZIMLIUMM-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)O)=CN=C(NC(C)=O)N=1

Computed Properties

• Exact Mass: 229.0254188g/mol
• Monoisotopic Mass: 229.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 92.2Ų

Additional information on 4-(Chloromethyl)-2-acetamidopyrimidine-5-carboxylic acid

Professional Introduction to 4-(Chloromethyl)-2-acetamidopyrimidine-5-carboxylic Acid (CAS No. 2757955-16-9)

4-(Chloromethyl)-2-acetamidopyrimidine-5-carboxylic acid, with the CAS number 2757955-16-9, is a significant compound in the field of pharmaceutical chemistry and biotechnology. This heterocyclic organic compound features a pyrimidine core, which is a fundamental structural motif in many bioactive molecules. The presence of both a chloromethyl group and an acetamido substituent makes it a versatile intermediate for the synthesis of various pharmacologically relevant derivatives.

The compound's structure is highly interesting from a chemical perspective. The pyrimidine ring, which is part of the nucleic acid base thymine, serves as a scaffold for further functionalization. The chloromethyl group at the 4-position provides a reactive site for nucleophilic substitution reactions, enabling the formation of carbon-carbon bonds with alcohols, amines, and other nucleophiles. This reactivity is crucial for constructing more complex molecules, such as drugs or agrochemicals.

The acetamido group at the 2-position introduces a polar amide functionality, which can influence solubility and interactions with biological targets. This dual functionality makes 4-(Chloromethyl)-2-acetamidopyrimidine-5-carboxylic acid a valuable building block in medicinal chemistry. It allows for the exploration of diverse molecular architectures by incorporating additional substituents or by reacting with various coupling partners.

In recent years, there has been growing interest in developing novel pyrimidine-based compounds for therapeutic applications. Pyrimidines are not only essential components of DNA and RNA but also serve as key scaffolds in drug discovery. For instance, they have been widely used in the development of antiviral, anticancer, and anti-inflammatory agents. The compound in question, 4-(Chloromethyl)-2-acetamidopyrimidine-5-carboxylic acid, represents an important step forward in this area.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. By modifying the structure of 4-(Chloromethyl)-2-acetamidopyrimidine-5-carboxylic acid, researchers can develop molecules that specifically inhibit aberrant kinase activity. This has led to several promising candidates entering preclinical development.

The chloromethyl group's reactivity also makes it an excellent candidate for generating thiazole derivatives through cyclization reactions. Thiazoles are another class of heterocyclic compounds with significant biological activity. They have been shown to possess antimicrobial, antifungal, and anti-inflammatory properties. By leveraging the reactivity of 4-(Chloromethyl)-2-acetamidopyrimidine-5-carboxylic acid, scientists can access novel thiazole-based scaffolds that may exhibit improved pharmacological profiles.

Recent advances in synthetic methodologies have further enhanced the utility of this compound. For example, transition-metal-catalyzed cross-coupling reactions have enabled the efficient introduction of aryl or vinyl groups at various positions on the pyrimidine ring. These techniques have opened up new avenues for structural diversification and have allowed for the rapid assembly of complex molecules.

The acetamido group also provides a handle for further derivatization through amide bond formation. This has been exploited in the development of prodrugs and conjugates that enhance bioavailability or target specificity. By incorporating this functionality into drug candidates, researchers can modulate their pharmacokinetic properties and improve therapeutic efficacy.

The versatility of 4-(Chloromethyl)-2-acetamidopyrimidine-5-carboxylic acid is further underscored by its application in material science. Pyrimidine-based polymers and nanoparticles have shown promise as drug delivery systems and imaging agents. The ability to functionalize this compound at multiple sites allows for fine-tuning its properties to meet specific application requirements.

In conclusion, 4-(Chloromethyl)-2-acetamidopyrimidine-5-carboxylic acid (CAS No. 2757955-16-9) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable it to serve as a key intermediate in synthetic chemistry, facilitating the development of novel bioactive molecules. The ongoing research into its derivatives highlights its importance as a tool for drug discovery and innovation.